Cas no 1517708-07-4 (5-(5-Bromofuran-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(5-Bromofuran-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1517708-07-4
• MF: C₈H₄BrNO₄
• MW: 258.025661468506
• CID: 5784402
• PubChem ID: 82646951
• Update Time: 2025-11-02

5-(5-Bromofuran-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromofuran-2-yl)-1,2-oxazole-3-carboxylic acid
• EN300-1899730
• 1517708-07-4
• 5-(5-Bromofuran-2-yl)-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C8H4BrNO4/c9-7-2-1-5(13-7)6-3-4(8(11)12)10-14-6/h1-3H,(H,11,12)
• InChI Key： ZCEMZOVJNGNLPL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CC(C(=O)O)=NO2)O1

Computed Properties

• Exact Mass: 256.93237g/mol
• Monoisotopic Mass: 256.93237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.5Ų

Additional information on 5-(5-Bromofuran-2-yl)-1,2-oxazole-3-carboxylic acid

5-(5-Bromofuran-2-yl)-1,2-oxazole-3-carboxylic Acid: A Versatile Heterocyclic Building Block for Pharmaceutical Research

In the realm of medicinal chemistry and drug discovery, 5-(5-Bromofuran-2-yl)-1,2-oxazole-3-carboxylic acid (CAS 1517708-07-4) has emerged as a valuable heterocyclic compound with significant potential. This brominated furan-oxazole hybrid structure combines two important pharmacophores, making it particularly interesting for researchers developing new therapeutic agents. The presence of both furan and oxazole rings in its architecture provides unique electronic properties and hydrogen bonding capabilities that are highly sought after in modern drug design.

The molecular structure of 5-(5-Bromofuran-2-yl)-1,2-oxazole-3-carboxylic acid features a 5-bromofuran-2-yl moiety attached to the 5-position of an oxazole-3-carboxylic acid core. This arrangement creates multiple sites for chemical modification, allowing medicinal chemists to explore various structure-activity relationships. The carboxylic acid functionality at the 3-position serves as an excellent handle for further derivatization through esterification, amide formation, or other coupling reactions, making this compound a versatile intermediate in synthetic chemistry.

Recent trends in pharmaceutical research have shown growing interest in furan-containing compounds due to their diverse biological activities. The incorporation of a bromine atom at the 5-position of the furan ring enhances the compound's reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings. This characteristic makes CAS 1517708-07-4 particularly valuable for constructing more complex molecular architectures that are prevalent in modern drug candidates.

The oxazole ring system in this compound is another feature attracting significant attention from researchers. Oxazoles are known to improve metabolic stability and membrane permeability in drug molecules, addressing two major challenges in contemporary drug development. When combined with the furan heterocycle, this creates a unique scaffold that can interact with biological targets through multiple binding modes, potentially leading to improved selectivity and potency in therapeutic applications.

From a synthetic chemistry perspective, 5-(5-Bromofuran-2-yl)-1,2-oxazole-3-carboxylic acid offers several advantages. The bromine substituent serves as an excellent leaving group for various metal-catalyzed reactions, while the carboxylic acid group provides a convenient site for further functionalization. These features make it a popular choice for constructing libraries of compounds in high-throughput screening programs and fragment-based drug discovery initiatives.

In the context of current pharmaceutical trends, this compound aligns well with the growing demand for heterocyclic building blocks that can contribute to the development of kinase inhibitors, GPCR modulators, and anti-inflammatory agents. The unique electronic properties of the bromofuran-oxazole system may offer advantages in targeting protein-protein interactions, an area of increasing importance in drug discovery for challenging therapeutic targets.

The physicochemical properties of 5-(5-Bromofuran-2-yl)-1,2-oxazole-3-carboxylic acid have been carefully characterized to support its use in drug discovery. With moderate lipophilicity and good solubility in common organic solvents, it demonstrates favorable characteristics for medicinal chemistry applications. The presence of both hydrogen bond donor (carboxylic acid) and acceptor (oxazole nitrogen) groups contributes to its potential for forming specific interactions with biological targets.

Quality control and analytical characterization of CAS 1517708-07-4 are crucial for its reliable use in research. Advanced techniques including HPLC, LC-MS, and NMR spectroscopy are routinely employed to verify the purity and identity of this compound. These rigorous quality standards ensure that researchers can confidently incorporate this building block into their synthetic schemes without concerns about impurities affecting their results.

In the broader context of chemical space exploration, 5-(5-Bromofuran-2-yl)-1,2-oxazole-3-carboxylic acid represents an interesting point in molecular diversity. Its combination of aromatic and heteroaromatic features, along with multiple functional handles, makes it particularly valuable for probing new areas of chemical space in the search for novel bioactive compounds. This aligns with current pharmaceutical industry efforts to expand beyond traditional chemical scaffolds.

From a commercial availability standpoint, 5-(5-Bromofuran-2-yl)-1,2-oxazole-3-carboxylic acid is typically supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. The compound is generally offered in research quantities with certificates of analysis, supporting its use in both academic and industrial settings. Proper storage conditions typically recommend protection from moisture and storage at controlled temperatures to maintain stability.

The safety profile of CAS 1517708-07-4 has been evaluated according to standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, appropriate personal protective equipment including gloves and eye protection is recommended when working with this compound, as with all laboratory chemicals. Material safety data sheets provide detailed handling instructions for researchers.

Looking toward future applications, the unique structural features of 5-(5-Bromofuran-2-yl)-1,2-oxazole-3-carboxylic acid suggest potential in emerging areas such as targeted protein degradation (PROTACs) and covalent inhibitor design. The bromine atom could potentially be utilized in photoaffinity labeling studies, while the carboxylic acid group offers opportunities for linker attachment in bifunctional molecules. These applications position this compound at the forefront of modern drug discovery approaches.

In summary, 5-(5-Bromofuran-2-yl)-1,2-oxazole-3-carboxylic acid (CAS 1517708-07-4) represents a valuable addition to the medicinal chemist's toolbox. Its combination of reactive handles, interesting heterocyclic architecture, and potential for diverse biological activities make it a compound of continuing interest in pharmaceutical research. As drug discovery challenges become increasingly complex, versatile building blocks like this will play an important role in developing the next generation of therapeutic agents.